Cas no 878788-02-4 (5-(5-Aminopentyl)-5-(2-Furyl)-2,4-Imidazolidinedione)

5-(5-Aminopentyl)-5-(2-Furyl)-2,4-Imidazolidinedione is a specialized heterocyclic compound featuring both an imidazolidinedione core and a furyl substituent, coupled with an aminopentyl side chain. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical research, particularly as a building block for bioactive molecules. The presence of the amine group enhances its versatility for further functionalization, while the furyl moiety contributes to its electronic and steric properties. Its well-defined molecular framework makes it suitable for applications in medicinal chemistry, including the development of enzyme inhibitors or receptor modulators. The compound's stability and synthetic accessibility further support its use in exploratory and process chemistry.
5-(5-Aminopentyl)-5-(2-Furyl)-2,4-Imidazolidinedione structure
878788-02-4 structure
Product Name:5-(5-Aminopentyl)-5-(2-Furyl)-2,4-Imidazolidinedione
CAS No:878788-02-4
MF:C12H17N3O3
MW:251.281682729721
CID:3056378
PubChem ID:17389592
Update Time:2025-05-20

5-(5-Aminopentyl)-5-(2-Furyl)-2,4-Imidazolidinedione Chemical and Physical Properties

Names and Identifiers

    • 5-(5-Amino-pentyl)-5-furan-2-yl-imidazolidine-2,4-dione
    • 5-(5-aminopentyl)-5-(2-furyl)-1H-imidazole-2,4(3H,5H)-dione
    • 878788-02-4
    • STK893909
    • AKOS005144342
    • 5-(5-AMINOPENTYL)-5-(2-FURYL)-2,4-IMIDAZOLIDINEDIONE
    • 5-(5-aminopentyl)-5-(furan-2-yl)imidazolidine-2,4-dione
    • BBL021203
    • 5-(5-Aminopentyl)-5-(2-Furyl)-2,4-Imidazolidinedione
    • Inchi: 1S/C12H17N3O3/c13-7-3-1-2-6-12(9-5-4-8-18-9)10(16)14-11(17)15-12/h4-5,8H,1-3,6-7,13H2,(H2,14,15,16,17)
    • InChI Key: ISATXHUOALZJSP-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1C1(C(NC(N1)=O)=O)CCCCCN

Computed Properties

  • Exact Mass: 251.12699141Da
  • Monoisotopic Mass: 251.12699141Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 97.4Ų

5-(5-Aminopentyl)-5-(2-Furyl)-2,4-Imidazolidinedione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A579285-5mg
5-(5-Aminopentyl)-5-(2-Furyl)-2,4-Imidazolidinedione
878788-02-4
5mg
$ 50.00 2022-06-08
TRC
A579285-10mg
5-(5-Aminopentyl)-5-(2-Furyl)-2,4-Imidazolidinedione
878788-02-4
10mg
$ 70.00 2022-06-08
TRC
A579285-50mg
5-(5-Aminopentyl)-5-(2-Furyl)-2,4-Imidazolidinedione
878788-02-4
50mg
$ 230.00 2022-06-08

Additional information on 5-(5-Aminopentyl)-5-(2-Furyl)-2,4-Imidazolidinedione

5-(5-Aminopentyl)-5-(2-Furyl)-2,4-Imidazolidinedione: A Comprehensive Overview

The compound with CAS No. 878788-02-4, commonly referred to as 5-(5-Aminopentyl)-5-(2-Furyl)-2,4-Imidazolidinedione, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug development. In this article, we will delve into its chemical properties, synthesis methods, biological activities, and the latest research findings.

Chemical Structure and Properties

5-(5-Aminopentyl)-5-(2-Furyl)-2,4-Imidazolidinedione is an imidazolidinedione derivative with a substituted pentyl group and a furyl group attached to the imidazolidine ring. The imidazolidinedione core is a five-membered ring containing two nitrogen atoms and two ketone groups. The presence of the 5-amino-pentyl group introduces additional functional diversity to the molecule, making it a versatile candidate for various chemical modifications. The furyl group adds aromaticity and potential for interactions with biological systems.

Synthesis Methods

The synthesis of 5-(5-Aminopentyl)-5-(2-Furyl)-2,4-Imidazolidinedione typically involves multi-step organic reactions. One common approach is the condensation of an aldehyde or ketone with an amine in the presence of a carbonyl compound to form the imidazolidinedione ring. Subsequent functionalization of the side chains can be achieved through nucleophilic substitutions or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound.

Biological Activities and Applications

Research has shown that 5-(5-Aminopentyl)-5-(2-Furyl)-2,4-Imidazolidinedione exhibits promising biological activities. In particular, it has demonstrated potential as a neuroprotective agent due to its ability to modulate glutamate signaling pathways. Studies have also highlighted its anti-inflammatory properties, making it a candidate for therapeutic interventions in conditions such as Alzheimer's disease and chronic inflammation.

Latest Research Findings

In recent years, there has been growing interest in exploring the pharmacokinetic profile of 5-(5-Aminopentyl)-5-(2-Furyl)-2,4-Imidazolidinedione. Preclinical studies have revealed favorable absorption and distribution characteristics, suggesting its suitability for oral administration. Additionally, investigations into its metabolic pathways have provided insights into its stability and bioavailability.

Conclusion

With its unique chemical structure and diverse functional groups, 5-(5-Aminopentyl)-5-(2-Furyl)-2,4-Imidazolidinedione holds immense potential in various scientific domains. As research continues to uncover its biological properties and therapeutic applications, this compound is poised to play a significant role in the development of novel drugs and materials.

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